Cas no 1805543-36-5 (Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate
• CAS No: 1805543-36-5
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4795351
• Update Time: 2025-07-18

Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-10(17)7-3-2-6(4-12)9(8(7)5-16)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： NZUMWAFHJFPZBE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=C(C#N)C=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate

Introduction to Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1805543-36-5)

Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate, identified by its CAS number 1805543-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its complex aromatic structure, which includes a bromomethyl group, a cyano group, and a trifluoromethylthio substituent. These structural features make it a versatile intermediate in the synthesis of various biologically active molecules.

The< strong>bromomethyl group in Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of diverse functional groups, making it a valuable building block in medicinal chemistry. The< strong>cyano group, on the other hand, contributes to the compound's electronic properties and can influence its interactions with biological targets. Additionally, the< strong>trifluoromethylthio substituent introduces both electron-withdrawing and lipophilic characteristics, which can enhance the metabolic stability and bioavailability of derived compounds.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising pharmacological activity. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The< strong>bromomethyl functionality has been particularly useful in constructing molecules that can undergo click chemistry reactions, enabling the rapid assembly of complex structures with high precision.

The< strong>cyano group in Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Studies have shown that cyano-substituted aromatic compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in hydrogen bonding interactions. This feature has been exploited in the design of drugs that require tight binding to their receptors or enzymes. Furthermore, the< strong>trifluoromethylthio substituent can influence the lipophilicity of the molecule, which is a critical factor in determining its ability to cross biological membranes.

The synthesis of Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the bromination of a precursor molecule followed by cyanoation and finally trifluoromethylation or trifluoromethylationthiolation. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide essential information about the structural integrity and purity of the intermediate products.

In academic research, Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate has been employed in various studies aimed at understanding the mechanisms of drug action and developing new synthetic strategies. For example, researchers have used this compound to explore the role of halogenated aromatic compounds in modulating enzyme activity. The< strong>bromomethyl,< strong>cyano, and< strong>trifluoromethylthio groups have been shown to influence different aspects of molecular recognition, including binding affinity, selectivity, and metabolic stability.

The pharmaceutical industry has also recognized the potential of Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate as a valuable intermediate for drug development. Several companies have incorporated this compound into their libraries of building blocks for lead optimization campaigns. The versatility of its functional groups makes it an attractive candidate for generating novel molecules with improved pharmacological profiles. Additionally, the growing body of literature on halogenated aromatic compounds provides a solid foundation for further exploration of their therapeutic potential.

The future prospects for Methyl 4-bromomethyl-2-cyano-3-(trifluoromethylthio)benzoate are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Advances in synthetic methodologies are expected to further enhance the accessibility and utility of this compound. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential for developing innovative therapeutic solutions.